[(5-butyl-4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetic acid

• IUPAC Name: 2-[(5-butyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetic acid
• InChI: InChI=1S/C11H16N2O3S/c1-3-4-5-8-7(2)12-11(13-10(8)16)17-6-9(14)15/h3-6H2,1-2H3,(H,14,15)(H,12,13,16)
• InChI Key: PIZKHSFARBCJFU-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(N=C(NC1=O)SCC(=O)O)C
• Molecular Formula: C11H16N2O3S
• Molecular Weight: 256.32 g/mol

Description

[(5-butyl-4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. It is a derivative of thiazolidinedione and has been found to exhibit anti-inflammatory, anti-diabetic, and anti-tumor properties.

Mechanism of Action

The mechanism of action of [(5-butyl-4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetic acid is not fully understood. However, it has been proposed that it works by activating peroxisome proliferator-activated receptor gamma (PPARγ), which plays a key role in regulating glucose and lipid metabolism. Activation of PPARγ leads to the downregulation of pro-inflammatory cytokines and the upregulation of anti-inflammatory cytokines, resulting in the anti-inflammatory effects of [(5-butyl-4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetic acid.
Biochemical and Physiological Effects:
[(5-butyl-4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetic acid has been found to have various biochemical and physiological effects. It has been shown to improve insulin sensitivity and reduce blood glucose levels in diabetic animal models. It also reduces lipid accumulation and improves lipid metabolism in the liver. Additionally, it has been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

[(5-butyl-4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetic acid has several advantages for lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. It has also been extensively studied for its therapeutic potential in various diseases, making it a promising candidate for further research. However, the limitations of [(5-butyl-4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetic acid include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research of [(5-butyl-4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetic acid. One potential direction is to investigate its therapeutic potential in other diseases, such as neurodegenerative disorders and cardiovascular diseases. Another direction is to study its mechanism of action in more detail to better understand its therapeutic effects. Additionally, further research is needed to optimize the synthesis method and improve the solubility and bioavailability of [(5-butyl-4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetic acid for clinical use.
Conclusion:
[(5-butyl-4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetic acid is a promising compound that has shown potential therapeutic applications in various diseases. Its anti-inflammatory, anti-diabetic, and anti-tumor properties make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and optimize its therapeutic potential.

Scientific Research Applications

[(5-butyl-4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetic acid has been extensively studied for its therapeutic potential in various diseases. It has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. It also has anti-diabetic properties by improving insulin sensitivity and reducing blood glucose levels. Additionally, it has been found to have anti-tumor effects by inducing cell cycle arrest and apoptosis in cancer cells.